Cas no 1396864-65-5 (1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione)

• Product Name: 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione
• CAS No: 1396864-65-5
• MF: C₂₀H₁₇NO₂S
• MW: 335.41948390007
• CID: 5364651
• Update Time: 2025-05-20

1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-ylmethyl)-4-thiophen-2-ylpiperidine-2,6-dione
• 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione

• Inchi： 1S/C20H17NO2S/c22-19-11-16(18-9-4-10-24-18)12-20(23)21(19)13-15-7-3-6-14-5-1-2-8-17(14)15/h1-10,16H,11-13H2
• InChI Key： DMTDWLTWYDPWCH-UHFFFAOYSA-N
• SMILES： N1(CC2=C3C(C=CC=C3)=CC=C2)C(=O)CC(C2SC=CC=2)CC1=O

Additional information on 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione

Comprehensive Overview of 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione (CAS No. 1396864-65-5)

1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione (CAS No. 1396864-65-5) is a novel organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, combines a naphthalene moiety with a thiophene ring via a piperidine-2,6-dione core. Such a configuration offers intriguing possibilities for drug development, particularly in targeting specific biological pathways.

The molecular structure of 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione includes a naphthalene group, known for its aromatic properties and role in enhancing binding affinity to biological targets. The thiophene ring, a sulfur-containing heterocycle, contributes to the compound's electronic properties and potential interactions with enzymes or receptors. The piperidine-2,6-dione core is a versatile scaffold frequently employed in the design of bioactive molecules, including those with anti-inflammatory or anticancer properties.

Recent studies have explored the potential applications of 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione in drug discovery. Researchers are particularly interested in its ability to modulate specific protein-protein interactions or enzyme activities. For instance, compounds with piperidine-2,6-dione scaffolds have shown promise in inhibiting kinases or proteases, which are critical targets in cancer and autoimmune diseases. The inclusion of naphthalene and thiophene moieties may further enhance selectivity and potency.

In the context of current trends, the demand for small-molecule modulators of biological pathways is rising, driven by advancements in precision medicine and personalized therapies. 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione aligns with this trend, as its structural complexity allows for fine-tuning of pharmacological properties. Additionally, the compound's potential as a building block for more complex drug candidates makes it a valuable asset in synthetic chemistry.

The synthesis of 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Chemists often employ palladium-catalyzed cross-coupling reactions to introduce the thiophene ring, while the naphthalene moiety is incorporated via nucleophilic substitution or Friedel-Crafts alkylation. These methods ensure high yields and purity, which are essential for subsequent biological testing.

From a commercial perspective, 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione is available through specialized chemical suppliers catering to pharmaceutical and academic research. Its CAS No. 1396864-65-5 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's growing relevance in drug discovery has also led to increased interest in its analogs and derivatives, further expanding its market potential.

Looking ahead, the exploration of 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione is expected to intensify, particularly in the realms of oncology and neurology. Its dual functionality—combining aromatic and heterocyclic elements—positions it as a versatile candidate for structure-activity relationship (SAR) studies. Researchers are also investigating its potential in combination therapies, where it could synergize with existing drugs to improve efficacy.

In summary, 1-[(naphthalen-1-yl)methyl]-4-(thiophen-2-yl)piperidine-2,6-dione (CAS No. 1396864-65-5) represents a compelling example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research and development. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may soon emerge as a key player in the next generation of small-molecule therapeutics.